Cas no 1396808-71-1 (N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl-2-methoxybenzamide)

• Product Name: N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl-2-methoxybenzamide
• CAS No: 1396808-71-1
• MF: C₁₇H₁₉N₃O₄S₂
• MW: 393.480461359024
• CID: 5989744
• PubChem ID: 71788219
• Update Time: 2025-07-15

N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl-2-methoxybenzamide
• N-(5-cyclopropylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-2-methoxybenzamide
• F6195-6150
• 1396808-71-1
• N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-2-methoxybenzamide
• AKOS024537328
• CHEMBL3439806
• N-[5-(cyclopropanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]-2-methoxybenzamide

• Inchi： 1S/C17H19N3O4S2/c1-24-14-5-3-2-4-12(14)16(21)19-17-18-13-8-9-20(10-15(13)25-17)26(22,23)11-6-7-11/h2-5,11H,6-10H2,1H3,(H,18,19,21)
• InChI Key： VQLMRGDCTBUDFV-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCN(S(C3CC3)(=O)=O)CC=2S1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 393.08169844g/mol
• Monoisotopic Mass: 393.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl-2-methoxybenzamide

N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide (CAS No. 1396808-71-1): A Comprehensive Overview

N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide (CAS No. 1396808-71-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolo[5,4-c]pyridine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a cyclopropane sulfonyl group and a methoxybenzamide moiety, which contribute to its distinct chemical properties and biological interactions.

The thiazolo[5,4-c]pyridine scaffold is known for its versatile pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. The presence of the cyclopropane sulfonyl group enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. The methoxybenzamide moiety further modulates the compound's interactions with biological targets, potentially improving its efficacy and selectivity.

Recent studies have highlighted the potential therapeutic applications of N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide in various disease models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide has shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway and activate the intrinsic apoptotic pathway through the upregulation of pro-apoptotic proteins such as Bax and Bak.

The pharmacokinetic profile of N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide has also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

One of the key challenges in the development of N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide is optimizing its solubility and stability under physiological conditions. To address this issue, researchers have explored various formulation strategies such as nanoparticle encapsulation and prodrug approaches. These strategies aim to enhance the compound's solubility and improve its delivery to target tissues.

In conclusion, N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl-2-methoxybenzamide (CAS No. 1396808-71-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As our understanding of this compound deepens, it holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.